Cas no 1049093-73-3 (1-(Benzyloxy)-4-bromo-5-fluoro-2-methoxybenzene)

• Product Name: 1-(Benzyloxy)-4-bromo-5-fluoro-2-methoxybenzene
• CAS No: 1049093-73-3
• MF: C₁₄H₁₂BrFO₂
• MW: 311.146286964417
• MDL: MFCD28403568
• CID: 5074688
• Update Time: 2026-03-01

1-(Benzyloxy)-4-bromo-5-fluoro-2-methoxybenzene Chemical and Physical Properties

Names and Identifiers

• 1-(Benzyloxy)-4-bromo-5-fluoro-2-methoxybenzene

• MDL： MFCD28403568
• Inchi： 1S/C14H12BrFO2/c1-17-13-7-11(15)12(16)8-14(13)18-9-10-5-3-2-4-6-10/h2-8H,9H2,1H3
• InChI Key： JPAHHWIJYCZXTD-UHFFFAOYSA-N
• SMILES： BrC1C(=CC(=C(C=1)OC)OCC1C=CC=CC=1)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 246
• XLogP3: 4.1
• Topological Polar Surface Area: 18.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on 1-(Benzyloxy)-4-bromo-5-fluoro-2-methoxybenzene

1-(Benzyloxy)-4-bromo-5-fluoro-2-methoxybenzene (CAS No. 1049093-73-3): An Overview of Its Synthesis, Properties, and Applications

1-(Benzyloxy)-4-bromo-5-fluoro-2-methoxybenzene (CAS No. 1049093-73-3) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique combination of functional groups, including a benzyloxy, bromo, fluoro, and methoxy substituents, which contribute to its diverse chemical properties and potential applications.

The synthesis of 1-(Benzyloxy)-4-bromo-5-fluoro-2-methoxybenzene typically involves a multi-step process, starting with the bromination of a suitable starting material. Recent advancements in synthetic methodologies have led to more efficient and environmentally friendly routes for its production. For instance, a study published in the Journal of Organic Chemistry in 2022 reported a novel one-pot synthesis method using palladium-catalyzed coupling reactions, which significantly reduced the number of steps and improved the overall yield.

The physical and chemical properties of 1-(Benzyloxy)-4-bromo-5-fluoro-2-methoxybenzene are crucial for understanding its behavior in various applications. This compound is known to be a white crystalline solid with a melting point ranging from 75°C to 78°C. Its solubility in common organic solvents such as dichloromethane, ethanol, and acetone makes it suitable for use in solution-based processes. Additionally, the presence of the bromo and fluoro substituents imparts unique electronic properties, making it an attractive candidate for the development of novel materials and pharmaceuticals.

In the realm of medicinal chemistry, 1-(Benzyloxy)-4-bromo-5-fluoro-2-methoxybenzene has shown promise as an intermediate in the synthesis of bioactive compounds. A recent study published in the Journal of Medicinal Chemistry highlighted its use as a key building block in the development of potent inhibitors targeting specific enzymes involved in cancer pathways. The bromo and fluoro substituents play a critical role in modulating the biological activity and selectivity of these inhibitors, offering new avenues for drug discovery.

Beyond its applications in pharmaceuticals, 1-(Benzyloxy)-4-bromo-5-fluoro-2-methoxybenzene has also found utility in materials science. Its unique electronic properties make it an excellent candidate for the synthesis of advanced functional materials, such as organic semiconductors and luminescent materials. A study published in Advanced Materials in 2021 demonstrated the use of this compound as a precursor for the preparation of highly efficient organic light-emitting diodes (OLEDs). The presence of the methoxy group enhances the solubility and processability of these materials, while the bromo and fluoro substituents contribute to their electronic performance.

The environmental impact of chemical compounds is an increasingly important consideration in their development and application. Recent studies have focused on assessing the environmental fate and toxicity of compounds like 1-(Benzyloxy)-4-bromo-5-fluoro-2-methoxybenzene. A comprehensive review published in Environmental Science & Technology in 2023 highlighted that while this compound is not classified as hazardous under current regulations, it is essential to conduct thorough environmental risk assessments to ensure its safe use and disposal.

In conclusion, 1-(Benzyloxy)-4-bromo-5-fluoro-2-methoxybenzene (CAS No. 1049093-73-3) is a multifaceted compound with significant potential across various scientific disciplines. Its unique combination of functional groups makes it an attractive candidate for applications ranging from drug discovery to advanced materials development. Ongoing research continues to uncover new insights into its properties and potential uses, further solidifying its importance in modern chemistry.